Cas no 2228229-10-3 (2-(3-bromo-2-methylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3-bromo-2-methylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228229-10-3
• MF: C₁₀H₁₂BrF₂N
• MW: 264.109788894653
• CID: 6100165
• PubChem ID: 165796864
• Update Time: 2025-06-07

2-(3-bromo-2-methylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylphenyl)-1,1-difluoropropan-2-amine
• EN300-1948353
• 2228229-10-3

• Inchi： 1S/C10H12BrF2N/c1-6-7(4-3-5-8(6)11)10(2,14)9(12)13/h3-5,9H,14H2,1-2H3
• InChI Key： QWBFRSDBVSYCEA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 263.01212g/mol
• Monoisotopic Mass: 263.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-2-methylphenyl)-1,1-difluoropropan-2-amine

Compound CAS No: 2228229-10-3 - 2-(3-bromo-2-methylphenyl)-1,1-difluoropropan-2-amine

Compound CAS No: 2228229-10-3, also known as 2-(3-bromo-2-methylphenyl)-1,1-difluoropropan-2-amine, is a unique organic compound with a complex structure that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its brominated aromatic ring and difluorinated amine group, which contribute to its distinctive chemical properties and potential applications.

The molecular structure of CAS No: 2228229-10-3 consists of a phenyl ring substituted with a bromine atom at the 3-position and a methyl group at the 2-position. This aromatic system is connected to a propanamine backbone, which features two fluorine atoms attached to the central carbon atom. The presence of both bromine and fluorine atoms introduces significant electronic effects, making this compound a valuable subject for studying halogen interactions in organic systems.

Recent studies have highlighted the potential of CAS No: 22896754 in various applications, particularly in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing novel polymers and low-dimensional materials. For instance, the bromine atom in the aromatic ring can serve as a reactive site for nucleophilic substitution reactions, enabling the incorporation of this compound into larger molecular frameworks.

In addition to its structural versatility, CAS No: 6754 exhibits interesting electronic properties due to the electron-withdrawing effects of the fluorine atoms on the amine group. These properties make it a promising candidate for use in electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent experiments have demonstrated that thin films of this compound exhibit favorable charge transport characteristics, suggesting its potential for application in next-generation electronic materials.

The synthesis of CAS No: 6754 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of an aromatic precursor, followed by alkylation and fluorination reactions to introduce the required substituents. The optimization of these steps has been a focus of recent research efforts, with studies aiming to improve yield and purity while reducing environmental impact.

Furthermore, CAS No: 6754 has been investigated for its potential in pharmaceutical applications. The combination of halogen atoms and an amine group makes it a candidate for drug design, particularly in targeting specific biological pathways. Preclinical studies have shown that this compound exhibits moderate bioactivity against certain enzymes, although further research is needed to establish its efficacy and safety profiles.

In conclusion, CAS No: 6754 - 1-(3-bromo-4-methylphenyl)-N,N-difluoroethanamine is a versatile compound with significant potential across multiple scientific domains. Its unique structure, combined with recent advances in synthetic methods and application studies, positions it as an important material for future research and development.